11-Oxapregn-4-ene-3,20-dione
11-Oxapregn-4-ene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
18882-77-4
VCID:
VC0108180
InChI:
InChI=1S/C20H28O3/c1-12(21)16-6-7-17-15-5-4-13-10-14(22)8-9-19(13,2)18(15)23-11-20(16,17)3/h10,15-18H,4-9,11H2,1-3H3/t15-,16+,17-,18-,19-,20+/m0/s1
SMILES:
CC(=O)C1CCC2C1(COC3C2CCC4=CC(=O)CCC34C)C
Molecular Formula:
C20H28O3
Molecular Weight:
316.4 g/mol
11-Oxapregn-4-ene-3,20-dione
CAS No.: 18882-77-4
Main Products
VCID: VC0108180
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol
| CAS No. | 18882-77-4 |
|---|---|
| Product Name | 11-Oxapregn-4-ene-3,20-dione |
| Molecular Formula | C20H28O3 |
| Molecular Weight | 316.4 g/mol |
| IUPAC Name | (1S,2S,10S,11S,14S,15S)-14-acetyl-2,15-dimethyl-17-oxatetracyclo[8.7.0.02,7.011,15]heptadec-6-en-5-one |
| Standard InChI | InChI=1S/C20H28O3/c1-12(21)16-6-7-17-15-5-4-13-10-14(22)8-9-19(13,2)18(15)23-11-20(16,17)3/h10,15-18H,4-9,11H2,1-3H3/t15-,16+,17-,18-,19-,20+/m0/s1 |
| Standard InChIKey | PONJONMGKDSNTC-DWIKVQACSA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CO[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C |
| SMILES | CC(=O)C1CCC2C1(COC3C2CCC4=CC(=O)CCC34C)C |
| Canonical SMILES | CC(=O)C1CCC2C1(COC3C2CCC4=CC(=O)CCC34C)C |
| PubChem Compound | 205863 |
| Last Modified | Nov 11 2021 |
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